Cas no 2764017-27-6 (2-{2-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid)

• Product Name: 2-{2-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid
• CAS No: 2764017-27-6
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• CID: 5560098
• PubChem ID: 165997506
• Update Time: 2025-06-11

2-{2-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37367318
• 2764017-27-6
• 2-{2-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid

• Inchi： 1S/C9H7ClN2O3/c10-6-2-1-5-3-12(4-7(13)14)9(15)8(5)11-6/h1-2H,3-4H2,(H,13,14)
• InChI Key： FDRSVOXHDVARSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(N(CC(=O)O)C2)=O)N=1

Computed Properties

• Exact Mass: 226.0145198g/mol
• Monoisotopic Mass: 226.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-{2-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid

2-{2-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid: A Comprehensive Overview

The compound with CAS No. 2764017-27-6, known as 2-{2-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds with a fused pyrrole and pyridine ring system. The presence of the chloro group and the oxo functional group within its structure contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its structure, characterized by a pyrrolo[3,4-b]pyridine core, is particularly interesting due to its ability to interact with various biological targets. For instance, research has shown that this compound exhibits antitumor activity by modulating key signaling pathways involved in cancer cell proliferation and apoptosis. Additionally, its antiviral properties have been explored in the context of emerging viral threats, making it a promising candidate for antiviral drug development.

The synthesis of 2-{2-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The starting materials typically include chlorinated aromatic compounds and appropriate precursors for the pyrrolopyridine system. The reaction sequence often includes nucleophilic substitutions, oxidative cyclizations, and functional group transformations to achieve the desired product. Researchers have optimized these steps to improve yield and purity, ensuring that the compound is suitable for biological testing.

From a structural perspective, the molecule's acetic acid moiety plays a crucial role in enhancing its solubility and bioavailability. This feature is particularly important for drug candidates as it facilitates their absorption and distribution within the body. Furthermore, the chlorine substituent at position 2 of the pyrrolopyridine ring contributes to the molecule's stability and selectivity when interacting with biological targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential binding modes with key enzymes and receptors involved in various disease states. For example, molecular dynamics simulations have shown that this compound can effectively bind to kinase domains, suggesting its potential as a kinase inhibitor. Such findings underscore its versatility as a lead compound in drug design.

In terms of therapeutic applications, this compound has shown promise in treating conditions such as cancer and viral infections. Its ability to inhibit specific enzymes or pathways involved in these diseases makes it a valuable tool in precision medicine. Moreover, ongoing clinical trials are exploring its safety profile and efficacy in preclinical models, paving the way for potential human trials in the near future.

The development of 2-{2-chloro-7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid represents a significant milestone in medicinal chemistry. Its unique structure and diverse biological activities make it a compelling candidate for further research and development. As scientists continue to unravel its mechanisms of action and optimize its pharmacokinetic properties, this compound holds great potential for advancing therapeutic interventions across multiple disease areas.